Cas no 83968-53-0 (3-Thiophenecarboxylicacid,2-[2-[2-(acetylamino)-4-[bis(3-methoxy-3-oxopropyl)amino]phenyl]diazenyl]-5-nitro-,ethyl ester)

• Product name: 3-Thiophenecarboxylicacid,2-[2-[2-(acetylamino)-4-[bis(3-methoxy-3-oxopropyl)amino]phenyl]diazenyl]-5-nitro-,ethyl ester
• CAS No: 83968-53-0
• MF: C₂₃H₂₇N₅O₉S
• MW: 549.553584337235
• CID: 727978

3-Thiophenecarboxylicacid,2-[2-[2-(acetylamino)-4-[bis(3-methoxy-3-oxopropyl)amino]phenyl]diazenyl]-5-nitro-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid,2-[2-[2-(acetylamino)-4-[bis(3-methoxy-3-oxopropyl)amino]phenyl]diazenyl]-5-nitro-,ethyl ester
• ethyl 2-[[2-(acetylamino)-4-[bis(3-methoxy-3-oxopropyl)amino]phenyl]azo]-5-nitro-3-thenoate
• 2-[2-Acetylamino-4-bis(2-methoxycarbonylethyl)aminophenylazo]-5-nitrothiophene-3-carboxylic acid ethyl ester
• Einecs 281-533-8
• 3-Thiophenecarboxylic acid, 2-[2-[2-(acetylamino)-4-[bis(3-methoxy-3-oxopropyl)amino]phenyl]diazenyl]-5-nitro-, ethyl ester

• Inchi： 1S/C23H27N5O9S/c1-5-37-23(32)16-13-19(28(33)34)38-22(16)26-25-17-7-6-15(12-18(17)24-14(2)29)27(10-8-20(30)35-3)11-9-21(31)36-4/h6-7,12-13H,5,8-11H2,1-4H3,(H,24,29)
• InChI Key： YOUJDBKEMABUMM-UHFFFAOYSA-N
• SMILES： C1(N=NC2=CC=C(N(CCC(OC)=O)CCC(OC)=O)C=C2NC(C)=O)SC([N+]([O-])=O)=CC=1C(OCC)=O

Computed Properties

• Exact Mass: 549.152948
• Monoisotopic Mass: 549.152948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 15
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210

Experimental Properties

• Density: 1.39
• Boiling Point: 743.3°C at 760 mmHg
• Flash Point: 403.3°C
• Refractive Index: 1.609